Cas no 64030-21-3 (Pentanedioic acid, 2-chloro-2-methyl-)

• Product Name: Pentanedioic acid, 2-chloro-2-methyl-
• CAS No: 64030-21-3
• MF: C₆H₉ClO₄
• MW: 180.586261510849
• CID: 1664569
• Update Time: 2024-08-28

Pentanedioic acid, 2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-chloro-2-methyl-

• Inchi： 1S/C6H9ClO4/c1-6(7,5(10)11)3-2-4(8)9/h2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： QZVQDELPLISCSL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Cl)(C)CCC(O)=O

Computed Properties

• Exact Mass: 180.01897

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±27.0 °C(Predicted)
• PSA: 74.6
• pka: 2.73±0.14(Predicted)